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For researchers in cellular biology and drug discovery, the accurate measurement of protein

kinase B (Akt) activity is crucial for understanding a vast array of cellular processes, from

proliferation and survival to metabolism. The market offers a variety of assay kits, each

employing different technologies and protocols. This guide provides an objective comparison of

leading commercially available Akt activity assay kits, supported by experimental data and

detailed methodologies to aid researchers in making an informed decision.

Performance Comparison of Leading Akt Activity
Assay Kits
Choosing the right assay kit depends on several factors, including the sample type, required

sensitivity, and desired throughput. Below is a summary of key performance indicators for

prominent Akt assay kits from leading manufacturers.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15576462?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15576462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Feature

Abcam Akt
Kinase Activity
Assay Kit
(ab139436)

BPS
Bioscience
AKT1 Assay
Kit (#78038)

Cell Signaling
Technology
Akt Kinase
Assay Kit
(#9840)

Enzo Life
Sciences Akt
Kinase Activity
Kit (ADI-EKS-
400A)

Assay Principle

Solid-phase

ELISA

(Colorimetric)

Luminescence-

based (Kinase-

Glo®)

Immunoprecipitat

ion/Western Blot

Solid-phase

ELISA

(Colorimetric)

Target
Akt1, Akt2, and

Akt3
AKT1

Akt1, Akt2, and

Akt3

Akt1, Akt2, and

Akt3

Assay Time < 4.5 hours ~1 hour

> 1 day (includes

overnight

incubation)

4.5 hours[1]

Detection

Method

Colorimetric (OD

450 nm)[2]
Luminescence

Chemiluminesce

nce (Western

Blot)[3]

Colorimetric (OD

450nm)

Sample Type

Purified protein,

cell and tissue

extracts

Purified enzyme Cell extracts[3]

Purified or

partially purified

enzyme

preparations[1]

Key Feature

Non-radioactive,

flexible for kinetic

or end-point

analysis

High-throughput

screening

adaptable

Measures activity

of

immunoprecipitat

ed endogenous

Akt

Non-radioactive,

species-

independent

In-Depth Look at Assay Methodologies
The fundamental differences in the principles of these kits dictate their respective workflows

and suitability for various experimental goals. Understanding these methodologies is key to

selecting the most appropriate kit.

The PI3K/Akt Signaling Pathway
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The protein kinase Akt is a central node in a critical signaling pathway that regulates numerous

cellular functions. Activation of Akt is initiated by the phosphorylation of phosphatidylinositol

4,5-bisphosphate (PIP2) to phosphatidylinositol (3,4,5)-trisphosphate (PIP3) by

phosphoinositide 3-kinase (PI3K). Akt then translocates to the plasma membrane where it is

activated through phosphorylation by PDK1 and mTORC2. Once active, Akt phosphorylates a

multitude of downstream targets, influencing cell survival, growth, and metabolism.
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Caption: The PI3K/Akt signaling cascade.
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Experimental Protocols: A Comparative Overview
The experimental workflows for these kits vary significantly. ELISA-based kits, such as those

from Abcam and Enzo Life Sciences, offer a streamlined, plate-based protocol. In contrast, the

Cell Signaling Technology kit requires a multi-step process involving immunoprecipitation

followed by Western blotting. The BPS Bioscience kit provides a rapid, luminescence-based

readout suitable for high-throughput applications.

The ELISA-based assays follow a similar sequence of steps, providing a quantitative measure

of Akt activity in a relatively short timeframe.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15576462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Prepare Samples
(Lysates or Purified Akt)

Add Samples to
Substrate-Coated Plate

Initiate Kinase Reaction
(Add ATP)

Incubate at 30°C

Stop Reaction
and Wash Wells

Add Phospho-Specific
Primary Antibody

Incubate

Wash Wells

Add HRP-Conjugated
Secondary Antibody

Incubate

Wash Wells

Add TMB Substrate

Incubate for
Color Development

Add Stop Solution

Read Absorbance
(450 nm)

End

Click to download full resolution via product page

Caption: Generalized workflow for an ELISA-based Akt assay.
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Abcam Akt Kinase Activity Assay Kit (ab139436) This kit utilizes a solid-phase ELISA format.

Plate Preparation: Wells are pre-coated with an Akt substrate. Samples are added to the

wells.

Kinase Reaction: The reaction is initiated by adding ATP and incubating for 60-90 minutes at

30°C.

Detection: The reaction is stopped, and a phosphospecific antibody is added, followed by an

HRP-conjugated secondary antibody.

Readout: TMB substrate is added, and the color development is measured at 450 nm after

adding a stop solution.[2]

BPS Bioscience AKT1 Assay Kit (#78038) This is a homogeneous, luminescence-based assay.

Reaction Setup: A master mixture containing kinase assay buffer, ATP, and AKT1 substrate is

prepared and added to the wells.

Enzyme Addition: Diluted AKT1 enzyme is added to initiate the reaction. The plate is

incubated for 45 minutes at 30°C.[4]

Detection: Kinase-Glo® Max reagent is added, which terminates the kinase reaction and

measures the remaining ATP via a luciferase reaction.

Readout: The luminescent signal is measured using a microplate reader.[4]

Cell Signaling Technology Akt Kinase Assay Kit (#9840) This kit employs an

immunoprecipitation-based method.[3]

Immunoprecipitation: Akt is immunoprecipitated from cell lysates using an immobilized Akt

antibody, typically overnight.

Kinase Assay: The immunoprecipitated Akt is incubated with a GSK-3 fusion protein as a

substrate in the presence of ATP for 30 minutes at 30°C.[3]

Detection: The reaction mixture is resolved by SDS-PAGE.
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Readout: The phosphorylation of the GSK-3 substrate is detected by Western blotting using

a phospho-GSK-3α/β antibody.[3]

Concluding Remarks
The selection of an Akt activity assay kit should be guided by the specific needs of the research

question. For high-throughput screening of inhibitors, the BPS Bioscience AKT1 Assay Kit

offers a rapid and sensitive luminescence-based method. For detailed mechanistic studies

requiring the analysis of endogenous Akt activity from complex cell lysates, the Cell Signaling

Technology Akt Kinase Assay Kit, while more labor-intensive, provides a robust solution. The

ELISA-based kits from Abcam and Enzo Life Sciences offer a good balance of speed, ease of

use, and quantitative output for researchers working with purified proteins or cell extracts. By

carefully considering the assay principle, protocol, and performance characteristics outlined in

this guide, researchers can confidently select the kit that best aligns with their experimental

objectives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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